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Compound of Interest

Compound Name: Lanraplenib monosuccinate

Cat. No.: B3028267

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanraplenib, an investigational inhibitor of Spleen Tyrosine Kinase (Syk), is a molecule of
significant interest in the development of therapies for autoimmune diseases.[1][2] The
monosuccinate salt form, Lanraplenib monosuccinate, offers specific physicochemical
properties advantageous for drug development. A precise understanding of its molecular weight
is fundamental for all quantitative aspects of research, from dose calculations to analytical
method development. This technical guide provides a detailed breakdown of the molecular
weight of Lanraplenib monosuccinate, its constituent components, and the experimental
protocols for its determination.

Tabulated Molecular Weight Data

For clarity and ease of comparison, the molecular weight information for Lanraplenib
monosuccinate and its constituent parts is summarized below.
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Molecular Weight (

Compound Molecular Formula Source
g/mol )

Lanraplenib (free

C23H25N90O 443.50 [31[4][5]
base)
Succinic Acid CaHeOa4 118.09 [61[71[8]
Lanraplenib

C27H31N90Os 561.59 [31[6][7]

Monosuccinate

Note: The molecular weight of Lanraplenib monosuccinate is the sum of the molecular
weights of Lanraplenib and succinic acid.

Experimental Determination of Molecular Weight

The molecular weight of a small molecule like Lanraplenib monosuccinate is typically
determined with high accuracy using mass spectrometry.[9][10] Other methods like Diffusion-
Ordered Spectroscopy (DOSY-NMR) can also be employed for molecular weight estimation in
solution.[11][12]

Key Experimental Protocol: Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules.[9][13] For a small molecule, the peak corresponding to the
molecular ion (M+) directly provides its molecular weight. High-resolution mass spectrometry
(HRMS) can provide highly accurate mass measurements, which can be used to confirm the
elemental composition of the molecule.[13]

A generalized workflow for the determination of the molecular weight of Lanraplenib
monosuccinate using Electrospray lonization Mass Spectrometry (ESI-MS) is as follows:

o Sample Preparation: A dilute solution of Lanraplenib monosuccinate is prepared in a
suitable solvent, typically a mixture of water and an organic solvent like acetonitrile or
methanol, often with a small amount of acid (e.g., formic acid) to promote ionization.

« Infusion and lonization: The sample solution is introduced into the ESI source of the mass
spectrometer. A high voltage is applied to a capillary, causing the solution to form a fine spray
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of charged droplets. As the solvent evaporates, the analyte molecules become charged ions
in the gas phase.

e Mass Analysis: The generated ions are then guided into the mass analyzer (e.g., a
guadrupole, time-of-flight, or Orbitrap analyzer). The analyzer separates the ions based on
their m/z ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion intensity versus m/z.

o Data Interpretation: The molecular weight is determined from the m/z value of the molecular
ion peak. For Lanraplenib monosuccinate, one would expect to observe a prominent ion
corresponding to the protonated molecule [M+H]*.

Visualizing Experimental and Logical Relationships

To further elucidate the concepts discussed, the following diagrams, generated using the DOT
language, illustrate a typical experimental workflow and the signaling pathway in which
Lanraplenib is active.

Sample Preparation Mass Spectrometry Analysis Data Analysis

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination by ESI-MS.
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Caption: Simplified Syk Signaling Pathway and Point of Inhibition by Lanraplenib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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